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Introduction

Solvent Blue 35, also known by its Colour Index name C.I. 61554 and CAS number 17354-14-
2, is a synthetic anthraguinone dye characterized by its vibrant greenish-blue hue.[1][2] Its
primary application lies in the coloration of a wide array of polymers, where it is valued for its
excellent heat stability, light fastness, and migration resistance.[3][4][5] This technical guide
provides an in-depth overview of the properties, applications, and experimental considerations
for utilizing Solvent Blue 35 in polymer science, with a focus on quantitative data and
established protocols.

Core Properties of Solvent Blue 35

Solvent Blue 35 is a dark blue powder that is insoluble in water but exhibits good solubility in
various organic solvents. This solubility profile is critical for its incorporation into polymer
matrices.

Physicochemical Properties

A summary of the key physicochemical properties of Solvent Blue 35 is presented in Table 1.
These values are critical for determining the processing conditions when incorporating the dye
into polymers.
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Property Value Unit

Molecular Formula C22H26N202

Molecular Weight 350.45 g/mol

Melting Point 120-121 °C

Density 0.66 - 1.66 g/cm3

Heat Resistance 260 - 300 °C

Light Fastness (in PS) 7-8 (Blue Wool Scale)

Data compiled from multiple sources.

Solubility

The solubility of Solvent Blue 35 in various organic solvents at 20°C is detailed in Table 2. This
information is crucial for selecting appropriate solvents for masterbatch preparation or other
incorporation methods.

Solvent Solubility Unit
Acetone 13.6 g/L
Butyl Acetate 22.3 g/L
Methylbenzene 86.3 g/L
Dichloromethane 171.3 g/L
Ethyl Alcohol 2.6 g/L

Data from various technical datasheets.

Applications in Polymer Science

Solvent Blue 35 is widely used for coloring a variety of plastics due to its compatibility and
performance characteristics. It is particularly suitable for engineering plastics that require high
processing temperatures.
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Polymer Compatibility

Solvent Blue 35 is compatible with a broad range of thermoplastic polymers. Its suitability for

various plastics is summarized in Table 3.

Polymer Compatibility
Polystyrene (PS) Superior

High Impact Polystyrene (HIPS) Applicable
Acrylonitrile Butadiene Styrene (ABS) Applicable
Polycarbonate (PC) Applicable
Polymethyl Methacrylate (PMMA) Applicable
Styrene-Acrylonitrile (SAN) Applicable
Acrylonitrile Styrene Acrylate (AS) Applicable

Polyethylene Terephthalate (PET)

Applicable (with some restrictions)

Rigid Polyvinyl Chloride (RPVC)

Applicable

Polyamide 6 (PA6)

Not Recommended

Compatibility ratings are based on manufacturer recommendations.

Experimental Protocols

The successful incorporation and performance of Solvent Blue 35 in a polymer matrix are

highly dependent on the experimental methodology. The following sections detail key

experimental protocols.

Incorporation into Polymers: The Masterbatch Method

The most common method for introducing Solvent Blue 35 into a polymer is through a

masterbatch. A masterbatch is a concentrated mixture of the dye encapsulated within a carrier

polymer. This method ensures uniform dispersion and clean handling.

Materials:
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e Solvent Blue 35 powder

o Carrier polymer (e.g., polyethylene, polystyrene) compatible with the final polymer
» Dispersing agent (optional)

e Twin-screw extruder

e High-speed mixer

o Pelletizer

Protocol:

o Pre-mixing: In a high-speed mixer, blend the Solvent Blue 35 powder with the carrier
polymer pellets and any dispersing agents. The loading of the dye in the masterbatch is
typically between 20% and 40%.

o Extrusion: Feed the pre-mixed material into a twin-screw extruder. The extruder melts,
mixes, and disperses the dye within the carrier polymer. The processing temperature should
be set above the melting point of the carrier polymer but below the degradation temperature
of the dye.

» Pelletizing: The extruded strands are cooled in a water bath and then cut into pellets using a
pelletizer. These masterbatch pellets can then be easily blended with the virgin polymer for
the final product manufacturing.

Quality Control and Performance Testing

To ensure the desired color and performance of the final plastic product, several quality control
tests should be performed.

1. Light Fastness Testing

o Objective: To determine the resistance of the colored polymer to fading when exposed to
light.
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o Standard: ISO 105-B02 is a common standard for testing the light fastness of textiles and
plastics.

o Methodology:

o Prepare test specimens of the polymer colored with a specific concentration of Solvent
Blue 35.

o Expose the specimens to a xenon arc lamp, which simulates natural sunlight, under
controlled conditions of temperature and humidity.

o Simultaneously expose a set of Blue Wool standards (a series of blue wool cloths with
known light fastness) to the same light source.

o Periodically compare the fading of the test specimen to the fading of the Blue Wool
standards.

o The light fastness rating is the number of the Blue Wool standard that shows a similar
degree of fading as the test specimen.

2. Heat Resistance Testing
o Objective: To evaluate the thermal stability of the colored polymer.

o Standard: ASTM D648 - Standard Test Method for Deflection Temperature of Plastics Under
Flexural Load (HDT).

o Methodology:
o Mold a rectangular test bar of the polymer containing Solvent Blue 35.
o Place the test bar in the testing apparatus, supported at both ends.
o Apply a specified load to the center of the bar.

o Immerse the loaded bar in a controlled temperature bath and increase the temperature at
a constant rate.
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o The heat deflection temperature is the temperature at which the bar deflects by a specified
amount.

3. Migration Resistance Testing

» Objective: To assess the tendency of the dye to migrate from the polymer to the surface or
into a contacting material.

e Methodology:
o Prepare a sample of the colored polymer.

o Place the sample in contact with an uncolored material (e.g., white PVC or paper) under
specified conditions of temperature, pressure, and time (e.g., 60°C and 95% relative
humidity for 24 hours).

o After the test period, visually inspect the uncolored material for any signs of color transfer.

Visualizations
Polymer Coloration and Quality Control Workflow

The following diagram illustrates the general workflow for incorporating Solvent Blue 35 into a
polymer and performing subsequent quality control checks.
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Caption: Workflow for polymer coloration with Solvent Blue 35 and subsequent quality control.
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Conclusion

Solvent Blue 35 is a versatile and high-performance colorant for a wide range of polymers. Its
excellent thermal stability, light fastness, and good solubility in organic solvents make it a
preferred choice for demanding applications in the plastics industry. By following standardized
experimental protocols for incorporation and quality control, researchers and manufacturers
can ensure consistent and reliable coloration of their polymer products. The quantitative data
provided in this guide serves as a valuable resource for material selection and process
optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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